Cas no 2248361-25-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 2248361-25-1
• MF: C₁₈H₁₀ClN₃O₄
• MW: 367.742702960968
• CID: 5960419
• PubChem ID: 165727642
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248361-25-1
• EN300-6519441
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C18H10ClN3O4/c19-14-7-3-4-8-15(14)21-10-11(9-20-21)18(25)26-22-16(23)12-5-1-2-6-13(12)17(22)24/h1-10H
• InChI Key： JTLPILWGEPNORJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=C(C=N1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 367.0359835g/mol
• Monoisotopic Mass: 367.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS No. 2248361-25-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS No. 2248361-25-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a 1,3-dioxo group and a 1-(2-chlorophenyl)-1H-pyrazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate is particularly intriguing due to its combination of aromatic and heterocyclic rings. The isoindole core is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's binding affinity to various biological targets. The presence of the 1-(2-chlorophenyl)-1H-pyrazole group adds further complexity and functionality, potentially influencing the compound's pharmacokinetic properties and biological activity.

Recent studies have explored the potential applications of this compound in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential anticancer properties. Preliminary studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate may have therapeutic potential in cancer treatment.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate has also been studied to assess its suitability for clinical development. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in humans.

The safety profile of this compound is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that it has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before it can advance to clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS No. 2248361-25-1) represents a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.